Cas no 2228294-35-5 (4,4-difluoro-3-(4-fluoropyridin-2-yl)butanoic acid)
4,4-difluoro-3-(4-fluoropyridin-2-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4,4-difluoro-3-(4-fluoropyridin-2-yl)butanoic acid
- 2228294-35-5
- EN300-1959044
-
- Inchi: 1S/C9H8F3NO2/c10-5-1-2-13-7(3-5)6(9(11)12)4-8(14)15/h1-3,6,9H,4H2,(H,14,15)
- InChI Key: HNYILMSPGUQUOA-UHFFFAOYSA-N
- SMILES: FC(C(C1C=C(C=CN=1)F)CC(=O)O)F
Computed Properties
- Exact Mass: 219.05071298g/mol
- Monoisotopic Mass: 219.05071298g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 50.2Ų
4,4-difluoro-3-(4-fluoropyridin-2-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1959044-0.05g |
4,4-difluoro-3-(4-fluoropyridin-2-yl)butanoic acid |
2228294-35-5 | 0.05g |
$1452.0 | 2023-09-17 | ||
| Enamine | EN300-1959044-0.1g |
4,4-difluoro-3-(4-fluoropyridin-2-yl)butanoic acid |
2228294-35-5 | 0.1g |
$1521.0 | 2023-09-17 | ||
| Enamine | EN300-1959044-0.25g |
4,4-difluoro-3-(4-fluoropyridin-2-yl)butanoic acid |
2228294-35-5 | 0.25g |
$1591.0 | 2023-09-17 | ||
| Enamine | EN300-1959044-0.5g |
4,4-difluoro-3-(4-fluoropyridin-2-yl)butanoic acid |
2228294-35-5 | 0.5g |
$1660.0 | 2023-09-17 | ||
| Enamine | EN300-1959044-1.0g |
4,4-difluoro-3-(4-fluoropyridin-2-yl)butanoic acid |
2228294-35-5 | 1g |
$1729.0 | 2023-06-01 | ||
| Enamine | EN300-1959044-2.5g |
4,4-difluoro-3-(4-fluoropyridin-2-yl)butanoic acid |
2228294-35-5 | 2.5g |
$3389.0 | 2023-09-17 | ||
| Enamine | EN300-1959044-5.0g |
4,4-difluoro-3-(4-fluoropyridin-2-yl)butanoic acid |
2228294-35-5 | 5g |
$5014.0 | 2023-06-01 | ||
| Enamine | EN300-1959044-10.0g |
4,4-difluoro-3-(4-fluoropyridin-2-yl)butanoic acid |
2228294-35-5 | 10g |
$7435.0 | 2023-06-01 | ||
| Enamine | EN300-1959044-1g |
4,4-difluoro-3-(4-fluoropyridin-2-yl)butanoic acid |
2228294-35-5 | 1g |
$1729.0 | 2023-09-17 | ||
| Enamine | EN300-1959044-5g |
4,4-difluoro-3-(4-fluoropyridin-2-yl)butanoic acid |
2228294-35-5 | 5g |
$5014.0 | 2023-09-17 |
4,4-difluoro-3-(4-fluoropyridin-2-yl)butanoic acid Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
Additional information on 4,4-difluoro-3-(4-fluoropyridin-2-yl)butanoic acid
4,4-Difluoro-3-(4-Fluoropyridin-2-yl)butanoic Acid (CAS No. 2228294-35-5): An Emerging Compound in Medicinal Chemistry
4,4-Difluoro-3-(4-fluoropyridin-2-yl)butanoic acid (CAS No. 2228294-35-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of fluorinated pyridine derivatives, which have shown promise in various biological and pharmaceutical contexts. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.
Chemical Structure and Properties
The molecular formula of 4,4-difluoro-3-(4-fluoropyridin-2-yl)butanoic acid is C11H9F3N1O2, with a molecular weight of approximately 236.19 g/mol. The presence of multiple fluorine atoms and a pyridine ring imparts distinct chemical and physical properties to this compound. Fluorine atoms are known for their strong electron-withdrawing effect, which can influence the reactivity and stability of the molecule. The pyridine ring, on the other hand, contributes to the compound's aromaticity and potential for forming hydrogen bonds.
The solubility of 4,4-difluoro-3-(4-fluoropyridin-2-yl)butanoic acid in various solvents is an important consideration for its use in chemical reactions and biological assays. It is generally soluble in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO), but less soluble in non-polar solvents like hexane or toluene. This solubility profile makes it suitable for a wide range of applications in both laboratory research and industrial processes.
Synthesis Methods
The synthesis of 4,4-difluoro-3-(4-fluoropyridin-2-yl)butanoic acid has been explored through several routes, each with its own advantages and challenges. One common approach involves the reaction of 4-fluoropyridine with a suitable difluorinated reagent followed by carboxylation. For instance, a recent study published in the Journal of Organic Chemistry described a method where 4-fluoropyridine was reacted with difluorobromomethane in the presence of a palladium catalyst to form an intermediate, which was then carboxylated using carbon dioxide under high pressure.
Another synthetic route involves the use of transition metal-catalyzed cross-coupling reactions. A notable example is the Suzuki-Miyaura coupling between 4-fluoropyridine and a difluorinated boronic acid derivative. This method offers high yields and excellent regioselectivity, making it a preferred choice for large-scale synthesis.
Biological Activity and Therapeutic Potential
The biological activity of 4,4-difluoro-3-(4-fluoropyridin-2-yl)butanoic acid has been the subject of several recent studies. One area of particular interest is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For example, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against fatty acid synthase (FASN), an enzyme that plays a crucial role in lipid metabolism and has been implicated in various diseases including cancer and obesity.
In addition to its enzymatic inhibition properties, 4,4-difluoro-3-(4-fluoropyridin-2-yl)butanoic acid has also shown promise as an anti-inflammatory agent. Research conducted at the University of California demonstrated that this compound effectively reduced inflammation in both in vitro and in vivo models by modulating the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6.
Clinical Applications and Future Directions
The therapeutic potential of 4,4-difluoro-3-(4-fluoropyridin-2-yl)butanoic acid has led to increased interest from pharmaceutical companies and academic researchers alike. Several preclinical studies are currently underway to evaluate its efficacy and safety profile for various indications. One such study is focused on its use as an adjunct therapy for metabolic disorders, where it is being tested in combination with existing treatments to enhance overall therapeutic outcomes.
In parallel with these efforts, there is ongoing research aimed at optimizing the pharmacokinetic properties of this compound to improve its bioavailability and reduce potential side effects. Techniques such as prodrug design and nanoparticle formulation are being explored to achieve these goals.
Conclusion
4,4-Difluoro-3-(4-fluoropyridin-2-yl)butanoic acid (CAS No. 2228294-35-5) represents a promising candidate for further development in medicinal chemistry due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new applications for this compound, highlighting its potential as a valuable tool in both basic research and clinical settings. As more data becomes available from preclinical studies and clinical trials, it is likely that this compound will play an increasingly important role in the treatment of various diseases.
2228294-35-5 (4,4-difluoro-3-(4-fluoropyridin-2-yl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)